Cas no 29177-55-7 (Benzenesulfonamide,N-(aminocarbonyl)-4-nitro-)

Benzenesulfonamide,N-(aminocarbonyl)-4-nitro- structure
29177-55-7 structure
Product Name:Benzenesulfonamide,N-(aminocarbonyl)-4-nitro-
CAS No:29177-55-7
MF:C7H7N3O5S
MW:245.212579965591
CID:265213
PubChem ID:120143
Update Time:2025-04-19

Benzenesulfonamide,N-(aminocarbonyl)-4-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonamide,N-(aminocarbonyl)-4-nitro-
    • (4-nitrophenyl)sulfonylurea
    • N-Carbamoyl-4-nitrobenzenesulfonamide
    • 29177-55-7
    • Urea, 1-(p-nitrophenylsulfonyl)-
    • DTXSID90183437
    • p-Nitrophenylsulfonylurea
    • SCHEMBL11004638
    • Benzenesulfonamide, N-carbamoyl-p-nitro-
    • 1-[(p-Nitrophenyl)sulfonyl]urea
    • BRN 2814253
    • SCHEMBL17437692
    • 4-11-00-00196 (Beilstein Handbook Reference)
    • Inchi: 1S/C7H7N3O5S/c8-7(11)9-16(14,15)6-3-1-5(2-4-6)10(12)13/h1-4H,(H3,8,9,11)
    • InChI Key: OLOWDQIMFNQPJS-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)[N+](=O)[O-])(NC(N)=O)(=O)=O

Computed Properties

  • Exact Mass: 245.01071
  • Monoisotopic Mass: 245.011
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 374
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 144Ų

Experimental Properties

  • Density: 1.606
  • Boiling Point: 459.8°Cat760mmHg
  • Flash Point: 231.9°C
  • Refractive Index: 1.619
  • PSA: 132.4
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